Cas no 80235-03-6 (1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-)
80235-03-6 structure
Product Name:1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-
CAS No:80235-03-6
MF:C22H36N2
MW:328.534646034241
CID:706027
PubChem ID:57294080
Update Time:2025-04-19
1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-
- 1-N,4-N-bis(1-cyclohexylethyl)benzene-1,4-diamine
- SCHEMBL3343884
- 80235-03-6
- DTXSID70720768
- N~1~,N~4~-Bis(1-cyclohexylethyl)benzene-1,4-diamine
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- Inchi: 1S/C22H36N2/c1-17(19-9-5-3-6-10-19)23-21-13-15-22(16-14-21)24-18(2)20-11-7-4-8-12-20/h13-20,23-24H,3-12H2,1-2H3
- InChI Key: YKINMFKQDBDYDP-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)NC(C)C1CCCCC1)C(C)C1CCCCC1
Computed Properties
- Exact Mass: 328.287849157g/mol
- Monoisotopic Mass: 328.287849157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 24.1Ų
1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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